Cas no 1268124-95-3 (2-(2-methoxy-4,5-dimethylphenyl)ethane-1-thiol)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)ethane-1-thiol
• CAS No: 1268124-95-3
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 5841308
• PubChem ID: 82158216
• Update Time: 2024-01-15

2-(2-methoxy-4,5-dimethylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)ethane-1-thiol
• EN300-1836699
• 1268124-95-3

• Inchi： 1S/C11H16OS/c1-8-6-10(4-5-13)11(12-3)7-9(8)2/h6-7,13H,4-5H2,1-3H3
• InChI Key： OKZFZKUWDMPLMT-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C)C(C)=CC=1OC

Computed Properties

• Exact Mass: 196.09218630g/mol
• Monoisotopic Mass: 196.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles